Cas no 61151-99-3 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester)

61151-99-3 structure
Product name:4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
CAS No:61151-99-3
MF:C13H12FNO3
MW:249.237687110901
CID:490437
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
- ethyl 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
-
- Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-5-4-6-10(14)7-9/h4-7H,3H2,1-2H3
- InChI Key: PJBWQXNDOAMONE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=CC(F)=C1
Computed Properties
- Exact Mass: 249.08016
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Melting Point: 54-56 °C(Solv: hexane (110-54-3))
- Boiling Point: 352.2±52.0 °C(Predicted)
- PSA: 52.33
- pka: -1.60±0.10(Predicted)
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Related Literature
-
Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
-
Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
-
Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
-
Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
-
Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
61151-99-3 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester) Related Products
- 2361717-71-5(2-(2-Oxocyclopentyl)ethyl 4-[(1-oxo-2-propen-1-yl)amino]benzoate)
- 2137745-11-8(Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-)
- 126954-03-8(Methyl 3,3,3-trifluoro-2-(2-furyl)-N-(trifluoroacetyl)alaninate)
- 22109-55-3(3,5-Dichloro-6-methylpyridin-2-ol)
- 1564712-40-8(1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one)
- 1463836-99-8(5-Bromo-4-fluoro-2-(methylamino)aniline)
- 946762-54-5(2-(4-phenylpiperazin-1-yl)butanoic acid)
- 114081-08-2(N-benzylpyridin-3-amine)
- 326866-45-9(3-chloro-N-cyclohexyl-N-methylquinoxaline-2-carboxamide)
- 863017-48-5(1-(2,5-dimethylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
